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Compound of Interest

Compound Name: 1,2-Bis(2-iodoethoxy)ethane

Cat. No.: B1672032 Get Quote

CAS Number: 36839-55-1

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary
1,2-Bis(2-iodoethoxy)ethane is a versatile bifunctional crosslinking agent and a key building

block in the synthesis of advanced materials and therapeutics. Its structure, featuring two

iodoethoxy arms connected by an ethylene glycol linker, allows for efficient coupling with

various nucleophiles. This guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its key applications, and safety and

handling information. The primary applications covered include its role as a crosslinking

reagent in the formation of shell cross-linked micelles and as a flexible linker in the design of

Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation.

Core Properties of 1,2-Bis(2-iodoethoxy)ethane
1,2-Bis(2-iodoethoxy)ethane is a dense, liquid organic compound. It is commonly stabilized

with copper chips to prevent decomposition.[1][2] The following tables summarize its key

identifiers and physicochemical properties.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 36839-55-1

Molecular Formula C6H12I2O2[3]

Molecular Weight 369.97 g/mol [3]

IUPAC Name 1,2-bis(2-iodoethoxy)ethane[3]

SMILES ICCOCCOCCI[4]

InChI 1S/C6H12I2O2/c7-1-3-9-5-6-10-4-2-8/h1-6H2[4]

InChIKey BCAGFJXMCZSAHD-UHFFFAOYSA-N[4]

Synonyms
Iodo-PEG3-Iodide, Ethylene Glycol Bis(2-

iodoethyl) Ether[1][5]

Table 2: Physicochemical Properties

Property Value

Appearance Clear yellow to orange-red liquid[2][6]

Density 2.028 g/mL at 25 °C[4]

Refractive Index (n20/D) 1.572[4]

Boiling Point 104 °C[7]

Flash Point 113 °C (235.4 °F) - closed cup[4]

Assay ≥96%[4]

Applications and Experimental Protocols
1,2-Bis(2-iodoethoxy)ethane is primarily utilized for its ability to connect two molecular entities

through stable covalent bonds. Its applications span materials science and drug discovery.
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Crosslinking Agent for Shell Cross-Linked (SCL)
Micelles
In polymer chemistry, 1,2-Bis(2-iodoethoxy)ethane is employed to "lock in" the structure of

self-assembled micelles, enhancing their stability. A common application is in the formation of

shell cross-linked (SCL) micelles from ABC triblock copolymers.

This protocol is based on the synthesis of SCL micelles from poly[(ethylene oxide)-block-2-

(dimethylamino)ethyl methacrylate-block-2-(diethylamino)ethyl methacrylate] (PEO-DMA-DEA)

triblock copolymers.

Micelle Formation:

Dissolve the PEO-DMA-DEA triblock copolymer in water at a low pH (e.g., pH 2.0) to

ensure molecular dissolution.

Induce micelle formation by adjusting the solution pH to approximately 8-9 with a base

(e.g., NaOH). This causes the hydrophobic blocks to self-assemble into a core-shell-

corona structure.

Crosslinking Reaction:

To the aqueous micellar solution, add 1,2-Bis(2-iodoethoxy)ethane (BIEE). The molar

ratio of BIEE to the DMA residues in the inner shell will determine the degree of

crosslinking.

Maintain the pH of the reaction mixture between 8.5 and 9.0.

Stir the solution at room temperature for at least 72 hours. During this time, the BIEE,

which has low water solubility, will react with the tertiary amine groups of the DMA

residues, forming quaternary ammonium crosslinks.[5]

Purification:

After the crosslinking reaction is complete, the resulting SCL micelle solution can be

purified to remove any unreacted reagents and byproducts.
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Workflow for the synthesis of shell cross-linked micelles.
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Linker for PROTAC BTK Degraders
In the field of drug development, 1,2-Bis(2-iodoethoxy)ethane serves as a polyethylene glycol

(PEG)-based linker in the synthesis of PROTACs. PROTACs are bifunctional molecules that

induce the degradation of a target protein by bringing it into proximity with an E3 ubiquitin

ligase.

A PROTAC molecule consists of a ligand for the target protein and a ligand for an E3 ligase,

connected by a linker. This ternary complex formation facilitates the ubiquitination of the target

protein, marking it for degradation by the proteasome.

PROTAC

Ternary ComplexTarget Protein
(e.g., BTK)

E3 Ligase
(e.g., CRBN)

Ubiquitination Proteasome Degradation

Click to download full resolution via product page

General mechanism of action for a PROTAC.

1,2-Bis(2-iodoethoxy)ethane is a key component in the synthesis of the BTK degrader

SJF620.[4] The synthesis involves the following key step:

Alkylation:

A precursor molecule containing a hydroxyl group (e.g., a derivative of the E3 ligase

ligand) is alkylated with 1,2-Bis(2-iodoethoxy)ethane. This reaction introduces the

flexible linker with a reactive iodide at the terminus.

The reaction is typically carried out in the presence of a base, such as cesium carbonate

(Cs2CO3), in a suitable solvent like dimethylformamide (DMF).

Condensation:
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The resulting iodo-functionalized intermediate is then condensed with the "warhead"

molecule that binds to the target protein (e.g., a BTK inhibitor).

Cyclization:

A final cyclization step, often acid-catalyzed, yields the final PROTAC molecule.[4]

E3 Ligase Ligand Precursor

Alkylation

1,2-Bis(2-iodoethoxy)ethane,
Cs2CO3, DMF

Iodo-functionalized Intermediate

Condensation

BTK Warhead

Uncycled Intermediate

Acid-catalyzed Cyclization

PROTAC SJF620
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Click to download full resolution via product page

Simplified workflow for the synthesis of PROTAC SJF620.

Other Applications
1,2-Bis(2-iodoethoxy)ethane has also been reported as a crosslinking reagent for the

synthesis of:

Zirconia-based, alkali-stable strong anion-exchange stationary phases: In this application, it

is used to crosslink polymers like polyethyleneimine (PEI) that are adsorbed onto porous

zirconia particles, creating a stable stationary phase for chromatography.[4]

Silica-coated nanoparticles: It can be used to crosslink materials used in the coating of silica

nanoparticles, enhancing the stability and functionality of the coating.[4]

Detailed, step-by-step protocols for these specific applications using 1,2-Bis(2-
iodoethoxy)ethane are not readily available in the public domain. However, the general

principle involves reacting the iodo-groups with nucleophilic sites on the polymers to be

crosslinked.

Safety and Handling
1,2-Bis(2-iodoethoxy)ethane is classified as a hazardous substance and requires careful

handling.

Table 3: GHS Hazard Information

Hazard Class Code Description

Skin Irritation H315 Causes skin irritation[3]

Eye Irritation H319 Causes serious eye irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[3]

Handling Precautions:
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Use only in a well-ventilated area or outdoors.[7]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[7]

First Aid Measures:

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[7]

If on skin: Wash with plenty of water.[5]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Storage:

Store in a well-ventilated place. Keep the container tightly closed.[7]

Store locked up.[7]

Conclusion
1,2-Bis(2-iodoethoxy)ethane is a valuable and versatile chemical tool for researchers and

developers in materials science and medicinal chemistry. Its well-defined structure and

reactivity make it an excellent choice for creating stable crosslinked materials and for the

precise construction of complex molecules like PROTACs. Proper understanding of its

properties and adherence to safety protocols are essential for its effective and safe utilization in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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